Cas no 56960-77-1 (3-chloro-6-methyl-pyridin-2-amine)

• Product Name: 3-chloro-6-methyl-pyridin-2-amine
• CAS No: 56960-77-1
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD07375115
• CID: 347238
• PubChem ID: 12251006
• Update Time: 2025-05-20

3-chloro-6-methyl-pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-methylpyridin-2-amine
• 2-Pyridinamine, 3-chloro-6-methyl-
• 2-Amino-3-chlor-6-methyl-pyridin
• 2-AMINO-3-CHLORO-6-METHYLPYRIDINE
• 3-chloro-6-methyl-pyridin-2-ylamine
• AB41203
• AK-77460
• ANW-68586
• CTK1F3388
• SureCN7662004
• 3-chloro-6-methyl-pyridin-2-amine
• AKOS006286333
• FT-0718336
• SCHEMBL7662004
• DTXSID90482437
• PS-18278
• CS-0319818
• P20697
• 56960-77-1

• MDL： MFCD07375115
• Inchi： 1S/C6H7ClN2/c1-4-2-3-5(7)6(8)9-4/h2-3H,1H3,(H2,8,9)
• InChI Key： OOYGISRCZJFHRJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=NC=1N

Computed Properties

• Exact Mass: 142.02991
• Monoisotopic Mass: 142.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-chloro-6-methyl-pyridin-2-amine

3-Chloro-6-Methyl-Pyridin-2-Amine (CAS No. 56960-77-1): A Comprehensive Overview

3-Chloro-6-Methyl-Pyridin-2-Amine, also known by its CAS registry number 56960-77-1, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyridine family, which is a six-membered ring containing one nitrogen atom. The presence of chlorine and methyl substituents at specific positions on the pyridine ring imparts unique chemical properties, making it a versatile building block for various applications.

The structure of 3-Chloro-6-Methyl-Pyridin-2-Amine is characterized by a pyridine ring with a chlorine atom at position 3, a methyl group at position 6, and an amino group (-NH2) at position 2. This substitution pattern not only influences the electronic properties of the molecule but also plays a crucial role in its reactivity and potential applications. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most promising areas of research involving 3-Chloro-6-Methyl-Pyridin-2-Amine is its application in drug discovery. Scientists have explored its potential as a precursor for designing inhibitors targeting various enzymes and receptors. For instance, researchers have utilized this compound to synthesize analogs that exhibit potent anti-inflammatory and antioxidant activities. These findings underscore its importance as a key intermediate in medicinal chemistry.

In addition to its role in drug discovery, 3-Chloro-6-Methyl-Pyridin-2-Amine has also been investigated for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of new materials for catalysis and sensing applications. Recent advancements in green chemistry have further emphasized the importance of this compound as an environmentally friendly alternative in synthetic processes.

The synthesis of 3-Chloro-6-Methyl-Pyridin-2-Amine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common methods include nucleophilic aromatic substitution and coupling reactions, often facilitated by catalytic systems or microwave-assisted techniques. The optimization of these synthetic routes has been a focal point of recent research efforts, driven by the need for scalable and cost-effective production methods.

The physical properties of 3-Chloro-6-Methyl-Pyridin-2-Amine, such as melting point, solubility, and stability, are critical factors that influence its applicability in various chemical processes. Studies have shown that this compound exhibits good thermal stability under standard conditions, making it suitable for use in high-throughput screening assays and other demanding chemical environments.

In conclusion, 3-Chloro-6-Methyl-Pyridin-2-Amine (CAS No. 56960-77) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to remain a focal point for innovation in the years to come.